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Compound of Interest

Compound Name: Achromycin

Cat. No.: B611298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Achromycin, a trade name for the broad-spectrum antibiotic tetracycline, is a vital

tool in molecular biology and in vitro research. It functions by inhibiting protein synthesis in

prokaryotes, making it indispensable for applications such as the selection of antibiotic-

resistant bacterial strains and the regulation of gene expression in tetracycline-inducible

systems (Tet-On/Tet-Off).[1][2][3] Accurate and consistent experimental outcomes depend on

the proper preparation and storage of tetracycline stock solutions. This document provides

detailed protocols for preparing high-concentration stock solutions of tetracycline hydrochloride

(HCl), the commonly used salt form, for various research applications.

Physicochemical Properties
Proper preparation of stock solutions requires accurate information regarding the compound's

properties. Tetracycline is most often supplied as a hydrochloride salt, which has different

solubility and molecular weight compared to its free base form.
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Property Tetracycline (Free Base) Tetracycline Hydrochloride

Molecular Formula C₂₂H₂₄N₂O₈ C₂₂H₂₄N₂O₈ · HCl

Molecular Weight 444.4 g/mol 480.9 g/mol [4]

Appearance Yellow crystalline powder[5]
Yellow to orange crystalline

powder[3]

Solubility in Water Very slightly soluble Soluble (10-80 mg/mL)[3][6][7]

Solubility in Ethanol Sparingly soluble
Soluble in 70-95% ethanol[1]

[5]

Solubility in DMSO Soluble (~1 mg/mL)[8]
Highly soluble (up to 96

mg/mL)[7]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Tetracycline exerts its bacteriostatic effect by reversibly binding to the 30S ribosomal subunit of

bacteria. This binding blocks the acceptor (A) site, preventing the attachment of aminoacyl-

tRNA to the mRNA-ribosome complex.[2][3][6] This action effectively halts the elongation of the

polypeptide chain, thereby inhibiting protein synthesis.
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Diagram 1: Achromycin's mechanism of action.

Experimental Protocols
It is critical to use Tetracycline Hydrochloride for these protocols due to its enhanced solubility.

Always handle the powder and solutions in a way that minimizes exposure to light.

Protocol 1: Preparation of 10 mg/mL Stock in 70%
Ethanol
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This is a common method for preparing tetracycline stocks for bacterial selection. Ethanol-

based solutions should not be filter-sterilized using standard membranes as the ethanol may

compromise the filter.[9]

Materials:

Tetracycline Hydrochloride powder (MW: 480.9 g/mol )

100% Ethanol

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated balance and weigh paper/boat

Sterile microcentrifuge tubes for aliquots

Procedure:

Prepare 70% Ethanol: In a sterile container, mix 7 volumes of 100% ethanol with 3 volumes

of sterile purified water.

Weigh Tetracycline HCl: Accurately weigh out the required mass of tetracycline HCl powder.

For example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg.

Dissolution: Transfer the powder to a sterile conical tube. Add the 70% ethanol solution to

just under the final desired volume (e.g., add ~9 mL for a final volume of 10 mL).

Mix Thoroughly: Vortex or invert the tube vigorously until all the powder is completely

dissolved. The solution should be clear and yellow.[1][5]

Adjust Final Volume: Carefully add 70% ethanol to reach the final desired volume (e.g., 10

mL). Mix again.

Aliquot and Store: Dispense the stock solution into sterile, light-protecting (or amber)

microcentrifuge tubes in volumes appropriate for single-use to avoid repeated freeze-thaw

cycles.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://mmbio.byu.edu/griffitts-lab/stock-solution
https://abo.com.pl/pl/p/file/776871c293f4a9165d9d5b3adcadb311/Tetracycline-Protocol.pdf
https://www.laboratorynotes.com/preparation-of-stock-solution-of-tetracycline-12-mg-ml/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0018619_TetracyclineHydrochloride_PI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the aliquots at -20°C. The stock solution is stable for several months when

stored correctly.[1]

Protocol 2: Preparation of 10 mg/mL Aqueous Stock
Aqueous stocks are often preferred for mammalian cell culture applications to avoid ethanol

toxicity. These solutions are less stable and should be made fresh or stored for a very limited

time.

Materials:

Tetracycline Hydrochloride powder (MW: 480.9 g/mol )

Sterile, purified water (e.g., cell culture grade)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Weigh Tetracycline HCl: Accurately weigh 100 mg of tetracycline HCl for a final 10 mL

solution.

Dissolution: Transfer the powder to a sterile conical tube. Add ~9 mL of sterile water. Vortex

until fully dissolved. Gentle warming may be required.[5][6]

Adjust Final Volume: Add sterile water to bring the solution to the final volume of 10 mL and

mix.

Filter Sterilization: Draw the solution into a sterile syringe, attach a 0.22 µm sterile syringe

filter, and dispense the solution into a new sterile tube. This removes any potential microbial

contamination.
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Aliquot and Store: Dispense into sterile, single-use aliquots in light-protecting tubes.

Storage: Store at -20°C. It is recommended not to store aqueous solutions for more than one

day to a few weeks, as they are prone to degradation.[8][10] Discard any unused portion

after thawing.[4]

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing a sterile, aliquoted stock

solution of Achromycin.
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Diagram 2: General workflow for stock solution preparation.

Quality Control and Handling
Visual Inspection: A freshly prepared stock solution should be a clear, yellow solution. The

formation of a precipitate or a change to a dark brown color indicates degradation.[10]

pH Sensitivity: Tetracycline potency is reduced in solutions with a pH below 2 and it is rapidly

destroyed in alkaline solutions.[5][6] Ensure solvents are within a neutral pH range.

Light Sensitivity: Tetracycline is light-sensitive.[1][2] Always store the powder and solutions

protected from light by using amber tubes or by wrapping containers in aluminum foil.

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the antibiotic.

Prepare single-use aliquots to maintain the stock's potency.[4]

Antagonism: Be aware that divalent cations, such as Mg²⁺, can antagonize tetracycline

activity.[5] This should be considered when preparing culture media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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